Cas no 2248257-76-1 (Ethyl 2-amino-4-chloro-4-methylpentanoate)

• Product Name: Ethyl 2-amino-4-chloro-4-methylpentanoate
• CAS No: 2248257-76-1
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 5853457
• PubChem ID: 137938856
• Update Time: 2025-07-20

Ethyl 2-amino-4-chloro-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6512194
• 2248257-76-1
• Ethyl 2-amino-4-chloro-4-methylpentanoate

• Inchi： 1S/C8H16ClNO2/c1-4-12-7(11)6(10)5-8(2,3)9/h6H,4-5,10H2,1-3H3
• InChI Key： NZIFOZMVGANWLW-UHFFFAOYSA-N
• SMILES： ClC(C)(C)CC(C(=O)OCC)N

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-amino-4-chloro-4-methylpentanoate

Research Brief on Ethyl 2-amino-4-chloro-4-methylpentanoate (CAS: 2248257-76-1): Recent Advances and Applications

Ethyl 2-amino-4-chloro-4-methylpentanoate (CAS: 2248257-76-1) is a chiral intermediate of significant interest in the pharmaceutical and chemical industries. Recent studies have highlighted its utility in the synthesis of bioactive molecules, particularly in the development of novel therapeutics. This research brief consolidates the latest findings on this compound, focusing on its synthetic routes, biological relevance, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of Ethyl 2-amino-4-chloro-4-methylpentanoate using enzymatic resolution techniques. The researchers achieved high enantiomeric purity (>99% ee) by employing immobilized lipase B from Candida antarctica, demonstrating a scalable and environmentally friendly approach. This advancement addresses previous challenges in stereoselective synthesis, making the compound more accessible for pharmaceutical applications.

In the context of drug development, Ethyl 2-amino-4-chloro-4-methylpentanoate has been identified as a key precursor for γ-aminobutyric acid (GABA) analogs. A recent patent (WO2023056789) disclosed its use in the synthesis of novel GABA_A receptor modulators with potential anxiolytic and anticonvulsant properties. Molecular docking studies suggest that derivatives of this compound exhibit high binding affinity to the α₂β₃γ₂ subunit interface, offering promising avenues for CNS drug development.

Analytical characterization of Ethyl 2-amino-4-chloro-4-methylpentanoate has also seen progress. A 2024 study in Analytical and Bioanalytical Chemistry reported a validated HPLC-MS method for quantifying trace impurities in commercial batches. The method demonstrated excellent linearity (R² > 0.999) across a range of 0.1-100 μg/mL, with LOD and LOQ values of 0.03 μg/mL and 0.1 μg/mL respectively. This development is crucial for ensuring the compound's quality in Good Manufacturing Practice (GMP) applications.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2024) indicate that Ethyl 2-amino-4-chloro-4-methylpentanoate exhibits low acute toxicity (LD₅₀ > 2000 mg/kg in rats) and no significant genotoxic effects in Ames tests. However, researchers noted mild skin irritation in Draize tests, suggesting the need for proper handling protocols in industrial settings.

Looking forward, the compound's versatility is being explored in peptide mimetic design. A preprint on ChemRxiv describes its incorporation into constrained peptidomimetics targeting protein-protein interactions in oncology. Preliminary results show enhanced proteolytic stability compared to linear peptides, with lead compounds demonstrating nanomolar inhibition of MDM2-p53 interactions.

In conclusion, Ethyl 2-amino-4-chloro-4-methylpentanoate continues to emerge as a valuable building block in medicinal chemistry. Recent advancements in its synthesis, characterization, and application underscore its growing importance in the development of next-generation therapeutics. Further research is warranted to fully exploit its potential in drug discovery programs.